Cas no 497856-35-6 (BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-)

• Product Name: BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-
• CAS No: 497856-35-6
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD14707536
• CID: 3369735
• PubChem ID: 22938759
• Update Time: 2025-07-17

BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-
• N-methoxy-N-methyl-2-(4-nitrophenyl)acetamide
• AKOS027254599
• N-METHOXY-N-METHYL-2-(4-NITROPHENYL) ACETAMIDE
• MFCD14707536
• SCHEMBL3428040
• 497856-35-6
• N-methoxy-N-methyl-2-(4-nitrophenyl)acetoamide
• PAEJNOYHSZYFMI-UHFFFAOYSA-N
• SB80007
• CON(C)C(=O)CC1=CC=C(C=C1)[N+]([O-])=O

• MDL： MFCD14707536
• Inchi： 1S/C10H12N2O4/c1-11(16-2)10(13)7-8-3-5-9(6-4-8)12(14)15/h3-6H,7H2,1-2H3
• InChI Key： PAEJNOYHSZYFMI-UHFFFAOYSA-N
• SMILES： C1(CC(N(OC)C)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 224.08
• Monoisotopic Mass: 224.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: 1.2

Additional information on BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-

Recent Advances in the Study of BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO- (CAS: 497856-35-6)

The compound BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO- (CAS: 497856-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro and methoxy-methyl substituents, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a subject of intense scientific inquiry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-, highlighting its efficient production through a multi-step organic synthesis process. The research emphasized the compound's stability and reactivity, which are critical for its application in drug design. The study also identified potential intermediates that could be leveraged for further derivatization, opening new avenues for the development of novel therapeutic agents.

In another groundbreaking study, researchers investigated the pharmacological properties of BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-, particularly its interaction with specific enzyme targets. The findings revealed that the compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. This discovery has significant implications for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has delved into the molecular mechanisms underlying the biological activity of BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO-. Advanced computational modeling and in vitro assays have provided insights into its binding affinity and selectivity for target proteins. These studies have not only enhanced our understanding of the compound's mode of action but also paved the way for the rational design of more potent and selective analogs.

The safety and toxicity profile of BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO- have also been a focus of recent investigations. Preclinical studies have demonstrated that the compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further development as a drug candidate, although additional studies are warranted to assess its long-term safety and efficacy in humans.

In conclusion, the recent advancements in the study of BENZENEACETAMIDE, N-METHOXY-N-METHYL-4-NITRO- (CAS: 497856-35-6) underscore its potential as a valuable tool in chemical biology and pharmaceutical research. The compound's unique properties, combined with its promising pharmacological effects, make it a compelling subject for future investigations. Continued research in this area is expected to yield novel therapeutic agents and deepen our understanding of its biological applications.